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Compound of Interest

Compound Name: Phosphine oxide, oxophenyl-

Cat. No.: B15466713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diphenylphosphine oxide (CAS

4559-70-0), a versatile organophosphorus compound. This document details its chemical and

physical properties, outlines key experimental protocols for its synthesis and application, and

presents its toxicological profile and safety information.

Chemical and Physical Properties
Diphenylphosphine oxide is a white, crystalline solid at room temperature and is soluble in

polar organic solvents.[1] It is an important intermediate in organic synthesis, finding

widespread use in the creation of various pesticides and chiral phosphine ligands.[2]

Table 1: Physical and Chemical Properties of Diphenylphosphine Oxide
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Property Value Reference(s)

CAS Number 4559-70-0 [1]

Molecular Formula C₁₂H₁₁OP [1]

Molecular Weight 202.19 g/mol [1]

Appearance
White to yellow powder or

crystals
[3]

Melting Point 50-57 °C [3]

Solubility Slightly soluble in water [4]

Purity (GC) ≥96.0 % [3]

Table 2: Spectroscopic Data for Diphenylphosphine Oxide

Spectroscopic Technique Characteristic Peaks/Shifts Reference(s)

¹H NMR (in CDCl₃)

δ 8.07 (d, J = 481.1 Hz, 1H),

7.73–7.68 (m, 4H), 7.59–7.55

(m, 2H), 7.51–7.47 (m, 4H)

[5]

¹³C NMR (in CDCl₃)

δ 132.4 (d, JP–C = 3.0 Hz),

131.2 (d, JP–C = 101.0 Hz),

130.5 (d, JP–C = 12.0 Hz),

128.8 (d, JP–C = 13.0 Hz)

[5]

³¹P NMR (in CDCl₃) δ 21.5 (d, J = 481.1 Hz) [5]

Infrared (IR) Spectrum Conforms to standard [3]

Synthesis and Reactions
Diphenylphosphine oxide can be synthesized through several methods, with the most common

being the reaction of phosphonic esters with Grignard reagents or the partial hydrolysis of

chlorodiphenylphosphine.[1]
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This protocol is based on the general method of reacting a phosphonic ester with a Grignard

reagent.[1]

Materials:

Diethylphosphite

Phenylmagnesium bromide (C₆H₅MgBr) solution in THF

Anhydrous diethyl ether or THF

Hydrochloric acid (HCl), dilute solution

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and

nitrogen inlet, place diethylphosphite dissolved in anhydrous diethyl ether.

Cool the flask to 0 °C in an ice bath.

Slowly add three equivalents of phenylmagnesium bromide solution from the dropping funnel

to the stirred solution of diethylphosphite.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Quench the reaction by slowly adding a dilute solution of hydrochloric acid.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure to yield the crude

product.
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Purify the crude diphenylphosphine oxide by recrystallization or column chromatography.

Diethylphosphite + Phenylmagnesium Bromide

Reaction in Anhydrous Ether/THF at 0°C to RT

Acidic Workup (HCl)

Solvent Extraction

Drying (MgSO4)

Purification

Diphenylphosphine Oxide

Click to download full resolution via product page

Synthesis Workflow of Diphenylphosphine Oxide

Diphenylphosphine oxide participates in a variety of important chemical transformations.

Tautomerism: Diphenylphosphine oxide exists in equilibrium with its tautomer,

diphenylphosphinous acid. This equilibrium is crucial for its reactivity, particularly in
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coordination chemistry where the P(III) form can act as a ligand.[1][6]

Diphenylphosphine Oxide
(C₆H₅)₂P(O)H

Diphenylphosphinous Acid
(C₆H₅)₂POH

Tautomerization

Click to download full resolution via product page

Tautomeric Equilibrium

Buchwald-Hartwig Coupling: It is utilized in Buchwald-Hartwig amination reactions to introduce

diphenylphosphino substituents.[1]

Conversion to Chlorodiphenylphosphine: Thionyl chloride can be used to convert

diphenylphosphine oxide into chlorodiphenylphosphine.[2]

Applications in Research and Development
The unique reactivity of diphenylphosphine oxide makes it a valuable tool in several areas of

chemical research and development.

Diphenylphosphine oxide is a precursor for the synthesis of various organophosphorus

compounds, including triarylphosphine oxides and Horner-Wittig reagents.[4] It is also a key

component in hydrophosphinylation reactions of terminal alkynes to produce

alkenyldiphenylphosphine oxides.[7]
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Diphenylphosphine Oxide

Ligand for Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig)

Horner-Wittig Reagents Hydrophosphinylation of Alkynes Chiral Phosphine Ligands

Alkenyldiphenylphosphine Oxides

Click to download full resolution via product page

Applications in Organic Synthesis

As a ligand, diphenylphosphine oxide is employed in various transition metal-catalyzed

reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.[4]

Diphenylphosphine oxide and its derivatives are utilized as flame retardants in polymers like

epoxy resins.[8] The incorporation of these compounds can enhance the thermal stability and

flame retardancy of the material.[8][9]

Safety and Handling
Diphenylphosphine oxide is harmful if swallowed and causes skin and serious eye irritation. It

may also cause respiratory irritation.[10]

Table 3: GHS Hazard Information

Hazard Statement Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[10]

Skin Protection: Wear protective gloves and clothing.[10]

Respiratory Protection: Use a NIOSH-approved respirator when ventilation is inadequate.

[10]

Handling and Storage:

Avoid contact with skin and eyes.[10]

Avoid formation of dust and aerosols.[10]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[10]

Handle under an inert atmosphere as it is moisture-sensitive.[4]

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[10]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[10]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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